Cas no 2228818-81-1 (dimethyl(3-methylpent-4-yn-1-yl)amine)

• Product Name: dimethyl(3-methylpent-4-yn-1-yl)amine
• CAS No: 2228818-81-1
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5819543
• PubChem ID: 144824510
• Update Time: 2025-06-15

dimethyl(3-methylpent-4-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl(3-methylpent-4-yn-1-yl)amine
• EN300-1768380
• 2228818-81-1

• Inchi： 1S/C8H15N/c1-5-8(2)6-7-9(3)4/h1,8H,6-7H2,2-4H3
• InChI Key： WQUVBZJQIDGBSY-UHFFFAOYSA-N
• SMILES： N(C)(C)CCC(C#C)C

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on dimethyl(3-methylpent-4-yn-1-yl)amine

Exploring Dimethyl(3-methylpent-4-yn-1-yl)amine (CAS No. 2228818-81-1): Properties, Applications, and Innovations

The chemical compound dimethyl(3-methylpent-4-yn-1-yl)amine (CAS No. 2228818-81-1) has garnered significant attention in recent years due to its unique structural properties and versatile applications in organic synthesis and material science. As researchers and industries seek sustainable and efficient chemical solutions, this compound stands out for its potential in catalysis, pharmaceutical intermediates, and advanced material development. Its molecular framework, featuring a terminal alkyne and a tertiary amine group, enables diverse reactivity, making it a valuable building block for synthetic chemists.

One of the most searched questions related to dimethyl(3-methylpent-4-yn-1-yl)amine revolves around its synthesis and purification methods. Recent advancements in green chemistry have highlighted the importance of optimizing reaction conditions to reduce waste and energy consumption. Researchers are exploring catalytic systems that leverage this compound's alkyne functionality for click chemistry applications, a trending topic in drug discovery and polymer science. The compound's compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions further enhances its utility in bioconjugation and material design.

In the context of AI-driven drug discovery, dimethyl(3-methylpent-4-yn-1-yl)amine has emerged as a candidate for fragment-based ligand design. Computational studies suggest its amine group can serve as a hydrogen bond acceptor, while the alkyne moiety offers a handle for further derivatization. This aligns with the growing demand for small-molecule probes in target validation and high-throughput screening. Additionally, its stability under physiological conditions makes it a promising scaffold for bioorthogonal chemistry, a field gaining traction in live-cell imaging and diagnostics.

From an industrial perspective, the compound's role in specialty polymers is under active investigation. Its incorporation into polyurethane or epoxy resin formulations could improve mechanical properties and thermal stability, addressing key challenges in aerospace and automotive materials. Environmental concerns have also driven interest in its potential as a non-toxic corrosion inhibitor, particularly in coatings for renewable energy infrastructure like wind turbines and solar panels.

Safety and handling protocols for dimethyl(3-methylpent-4-yn-1-yl)amine frequently appear in search queries, reflecting the chemical industry's emphasis on workplace safety. While not classified as hazardous under standard regulations, proper storage in nitrogen-purged containers is recommended due to its air-sensitive nature. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed for quality control, ensuring batch-to-batch consistency for research and industrial applications.

The future outlook for this compound is closely tied to advancements in catalytic amination and flow chemistry technologies. As continuous manufacturing gains prominence, the scalable production of dimethyl(3-methylpent-4-yn-1-yl)amine could see significant optimization. Furthermore, its potential in carbon capture applications—through functionalization into amine-based sorbents—positions it at the forefront of climate-tech innovations, answering global calls for sustainable chemical solutions.